N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C18H29N3S/c1-12-7-13(2)9-14(8-12)19-16(22)20-15-10-17(3,4)21-18(5,6)11-15/h7-9,15,21H,10-11H2,1-6H3,(H2,19,20,22)
• InChI Key: AKQVGTOQORTBRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NC2CC(NC(C2)(C)C)(C)C)C
• Molecular Formula: C18H29N3S
• Molecular Weight: 319.5 g/mol

Description

N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea, also known as DMTU, is a chemical compound that has been widely used in scientific research due to its antioxidant properties. DMTU has been found to be effective in protecting cells from oxidative damage and in preventing various diseases associated with oxidative stress.

Mechanism of Action

N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea acts as an antioxidant by scavenging free radicals and inhibiting the production of ROS and RNS. It has been found to be effective in protecting cells from oxidative damage by enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been found to have various biochemical and physiological effects. It has been shown to reduce lipid peroxidation, DNA damage, and protein oxidation. N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has also been shown to improve mitochondrial function and reduce inflammation.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has several advantages for lab experiments. It is a stable and easily accessible compound that can be used in various in vitro and in vivo experiments. However, it has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate its potential use in the prevention of cardiovascular diseases. Furthermore, the development of new N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea analogs with improved solubility and lower toxicity could also be a future direction for research.

Synthesis Methods

N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea can be synthesized through a simple reaction between 3,5-dimethylphenyl isothiocyanate and 2,2,6,6-tetramethyl-4-piperidinol in the presence of a base. The reaction yields N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea as a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been extensively used in scientific research to investigate its antioxidant properties. It has been found to be effective in protecting cells from oxidative damage caused by reactive oxygen species (ROS) and reactive nitrogen species (RNS). N-(3,5-dimethylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to be effective in preventing various diseases associated with oxidative stress, such as neurodegenerative diseases, cardiovascular diseases, and cancer.